5-(4-Hydroxyphenyl)-2,2-dimethyl-1,3-dioxolan-4-one

• IUPAC Name: 5-(4-hydroxyphenyl)-2,2-dimethyl-1,3-dioxolan-4-one
• InChI: InChI=1S/C11H12O4/c1-11(2)14-9(10(13)15-11)7-3-5-8(12)6-4-7/h3-6,9,12H,1-2H3
• InChI Key: PNANLKPPNQXKBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(C(=O)O1)C2=CC=C(C=C2)O)C
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol

Description

Synthesis Analysis

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Physical And Chemical Properties Analysis

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Synthesis routes and methods

Procedure details

To a solution of commercial 4-hydroxy-mandelic acid (10.0 gr, 0.05 mol) in acetone (160 ml), 2,2-dimethoxypropane (56 mL, 0.45 mol) and BF3.Et2O (0.4 ml, 0.48 mol)) were added under vigorous stirring. The solution was left stirring for 3 hours. After adding of triethylamine (TEA) (2 mL), the solvent was evaporated under vacuum and the crude diluted in a saturated solution of Na2HCO3 (30 ml) and extracted with EtOAc (3×30 ml). The collected organic extracts were washed with brine (2×25 mL), dried over Na2SO4 and evaporated under vacuum to give the intermediate 5-(4-hydroxyphenyl)-2,2-dimethyl-1,3-dioxolan-4-one (10.21 g) as yellow oil, pure enough to be used in the further step without any purification.